Cas no 2171379-07-8 (4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid)
4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid
- 4-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
- EN300-1532234
- EN300-1532669
- EN300-1532825
- 2172247-95-7
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
- 2171384-26-0
- 4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid
- 2171379-07-8
-
- Inchi: 1S/C25H26N2O6/c28-23(27-9-10-32-22(13-27)24(29)30)15-11-16(12-15)26-25(31)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,31)(H,29,30)
- InChI Key: KWZJXVLVHZYKQC-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCOC(C(=O)O)C1
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 105Ų
4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1532825-0.05g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-0.1g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-0.25g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-0.5g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-1.0g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-2.5g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-5.0g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-10.0g |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1532825-50mg |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1532825-100mg |
4-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]morpholine-2-carboxylic acid |
2171379-07-8 | 100mg |
$2963.0 | 2023-09-26 |
4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid
4-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid: A Comprehensive Overview
The compound with CAS No 2171379-07-8, known as 4-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in the synthesis of advanced biomaterials and its potential as a precursor for novel therapeutic agents.
The molecular structure of this compound is characterized by a cyclobutane ring system, which is a key feature contributing to its stability and reactivity. The presence of a morpholine ring further enhances its versatility, making it suitable for various chemical transformations. The fluorenylmethoxycarbonyl (Fmoc) group attached to the molecule plays a crucial role in protecting amino functionalities during peptide synthesis, a technique widely used in modern drug discovery.
Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry. The (1S,3S) configuration of the cyclobutane ring is critical for determining the compound's biological activity and selectivity. Studies have demonstrated that this stereochemistry significantly influences the molecule's ability to interact with target proteins, making it a valuable tool in the design of enantioselective drugs.
In terms of applications, this compound has been explored as a building block for constructing complex molecules with tailored properties. Its use in the synthesis of bioactive compounds has been documented in several high-profile journals, showcasing its potential in the development of next-generation therapeutics. Additionally, the compound's compatibility with various coupling reactions has made it a preferred choice in medicinal chemistry.
From an industrial perspective, the scalability of this compound's synthesis is a topic of ongoing research. Efforts are being made to optimize reaction conditions and improve yields, ensuring that it can be produced efficiently on a larger scale. The integration of green chemistry principles into its synthesis pathway is also being investigated to minimize environmental impact.
Looking ahead, the future of 4-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid lies in its ability to bridge gaps in current therapeutic strategies. Its unique combination of structural features and functional groups positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the field of organic chemistry and beyond.
2171379-07-8 (4-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylmorpholine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)